Cas no 73069-27-9 (Praeruptorin A)

Praeruptorin A is a major bioactive component of Peucedanum praeruptorum Praeruptorin A inhibits NF- κ B activates and exerts anti-inflammatory effects

Praeruptorin A structure

Product Name:Praeruptorin A

CAS No:73069-27-9

Molecular Formula:C₂₁H₂₂O₇

Molecular Weight:386.3952

CID:59423

PubChem ID:38347607

Praeruptorin A Properties

Names and Identifiers

- Praeruptorin A
- benzo[1,2-b:3,4-b']dipyran-9-ylester, (2Z)-
- praeruptorin C
- (+)-Praeruptorin A
- isopteryxin
- (-)-Praeruptorin A
- ( inverted exclamation markA)-Praeruptorin A
- praeruptorin-a
- HMS3342I13
- (+-)-Praeruptorin A
- (+/-)-PRAERUPTORINA
- 73069-27-9
- AKOS016011014
- DTXSID20653395
- 2-Butenoic acid, 2-methyl-,(9S,10S)-10-(acetyloxy)-9,10-dihydro-8,8-dimethyl-2-oxo-2H,8H-benzo[1,2-b:3,4-b']dipyran-9-yl ester, (2Z)-
- [(9S,10S)-10-acetyloxy-8,8-dimethyl-2-oxo-9,10-dihydropyrano[2,3-f]chromen-9-yl] (Z)-2-methylbut-2-enoate
- CS-0007121
- MFCD23105643
- CCRIS 7247
- MS-26376
- 14017-71-1
- s9388
- (9S,10S)-10-(Acetyloxy)-8,8-dimethyl-2-oxo-9,10-dihydro-2H,8H-benzo[1,2-b:3,4-b']dipyran-9-yl (2Z)-2-methylbut-2-enoate
- HY-N0081
- 73069-25-7
- CCG-268478
- CHEMBL2376509
- [(9S,10S)-10-acetyloxy-8,8-dimethyl-2-oxo-9,10-dihydropyrano[2,3-]chromen-9-yl] (Z)-2-methylbut-2-enoate
- CHEBI:228902
- (+/-)-Praeruptorin A
- +Expand
- MDL： MFCD02752489
- InChIKey： XGPBRZDOJDLKOT-UHFFFAOYSA-N
- Inchi： 1S/C21H22O7/c1-6-11(2)20(24)27-19-18(25-12(3)22)16-14(28-21(19,4)5)9-7-13-8-10-15(23)26-17(13)16/h6-10,18-19H,1-5H3
- SMILES： O1C2C([H])=C([H])C3C([H])=C([H])C(=O)OC=3C=2C([H])(C([H])(C1(C([H])([H])[H])C([H])([H])[H])OC(C(=C([H])C([H])([H])[H])C([H])([H])[H])=O)OC(C([H])([H])[H])=O

Computed Properties

Exact Mass: 386.136553g/mol
Surface Charge: 0
XLogP3: 3.1
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 7
Rotatable Bond Count: 5
Monoisotopic Mass: 386.136553g/mol
Monoisotopic Mass: 386.136553g/mol
Topological Polar Surface Area: 88.1Å²
Heavy Atom Count: 28
Complexity: 720
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 2
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
Molecular Weight: 386.4

Experimental Properties

LogP: 3.44620
PSA: 92.04000
Boiling Point: 486.817 ℃ at 760 mmHg
Color/Form: Powder

Praeruptorin A Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P00FF0X-25mg	2-Butenoic acid, 2-methyl-,(9S,10S)-10-(acetyloxy)-9,10-dihydro-8,8-dimethyl-2-oxo-2H,8H-benzo[1,2-b:3,4-b']dipyran-9-yl ester, (2Z)-	73069-27-9	≥95%	25mg	$90.00	2024-09-25
A2B Chem LLC	AH18513-25mg	2-Butenoic acid, 2-methyl-,(9S,10S)-10-(acetyloxy)-9,10-dihydro-8,8-dimethyl-2-oxo-2H,8H-benzo[1,2-b:3,4-b']dipyran-9-yl ester, (2Z)-	73069-27-9	≥95%	25mg	$44.00	2024-09-25
Aaron	AR00FF99-10mg	2-Butenoic acid, 2-methyl-,(9S,10S)-10-(acetyloxy)-9,10-dihydro-8,8-dimethyl-2-oxo-2H,8H-benzo[1,2-b:3,4-b']dipyran-9-yl ester, (2Z)-	73069-27-9	98%	10mg	$74.00
ChemScence	CS-0032286-5mg	Praeruptorin A	73069-27-9	99.57%	5mg	$158.0	2022-04-26
Chengdu Biopurify Phytochemicals Ltd	BP1133-100mg	Praeruptorin A	73069-27-9	98%	100mg	$95	2023-09-20
DC Chemicals	DC22282-100 mg	Praeruptorin A	73069-27-9	>98%, Standard References Grade	100mg	$450.0	2022-02-28
eNovation Chemicals LLC	Y1260102-5mg	2-Butenoic acid, 2-methyl-,(9S,10S)-10-(acetyloxy)-9,10-dihydro-8,8-dimethyl-2-oxo-2H,8H-benzo[1,2-b:3,4-b']dipyran-9-yl ester, (2Z)-	73069-27-9	99%	5mg	$370	2023-09-04
Matrix Scientific	100271-250mg	Praeruptorin A, 95+%	73069-27-9	95+%	250mg	$742.00
MedChemExpress	HY-N6065-5mg	Praeruptorin A	73069-27-9	99.57%	5mg	￥600	2024-09-25
PhytoLab	86415-50mg	(+)-Praeruptorin A	73069-27-9	≥ 98.0 %	50mg	€747.0000000000001

Praeruptorin A Suppliers

WU HAN XIN XIN JIA LI Biotechnology Co., Ltd.

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(CAS:73069-27-9)

MR./MRS.:WANG JING LI

Phone:13207195831

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SHANG HAI YUAN YE Biotechnology Co., Ltd.

Audited Supplier

(CAS:73069-27-9)

MR./MRS.:TANG SI LEI

Phone:15026964105

Email:2881489226@qq.com

Chengdu Biopurify Phytochemicals Ltd.

Audited Supplier

(CAS:73069-27-9)

MR./MRS.:HE DAN DAN

Phone:15928576055

Email:sales@biopurify.com

Praeruptorin A Related Literature

1. Characterization of Peucedani Radix extract-derived angular-type pyranocoumarins in rats using ultra-high performance liquid chromatography coupled with hybrid triple quadrupole-linear ion trap mass spectrometry

Yuelin Song,Wanghui Jing,Pengfei Tu,Yitao Wang Anal. Methods 2014 6 5198
2. A pretreatment free method for the determination of seven natural products in a high-salt matrix by online guard column extraction coupled with tandem mass spectrometry

Yuelin Song,Wanghui Jing,Ru Yan,Yitao Wang Anal. Methods 2014 6 623
3. Safflomin A inhibits neuraminidase activity and influenza virus replication

Miao Yu,Ye Wang,Li Tian,Yanyan Wang,Xizhu Wang,Weiguo Liang,Jiyu Yang,Dahai Yu,Tonghui Ma,Xuexun Fang RSC Adv. 2015 5 94053
4. Coumarins

R. D. H. Murray Nat. Prod. Rep. 1995 12 477
5. Development of enantiospecific and chemoselective methods for the determination of praeruptorin A enantiomers and their metabolites in rat plasma using chiral and achiral LC-MS/MS

Yuelin Song,Wanghui Jing,Pengfei Tu,Yitao Wang Anal. Methods 2014 6 4831
6. Bringing natural products into the fold – exploring the therapeutic lead potential of secondary metabolites for the treatment of protein-misfolding-related neurodegenerative diseases

P. Matthew Joyner,Robert H. Cichewicz Nat. Prod. Rep. 2011 28 26
7. Praeruptorin B improves diet-induced hyperlipidemia and alleviates insulin resistance via regulating SREBP signaling pathway

Zu-Guo Zheng,Chong Lu,Pyone Myat Thu,Xin Zhang,Hui-Jun Li,Ping Li,Xiaojun Xu RSC Adv. 2018 8 354
8. Coumarins

R. D. H. Murray Nat. Prod. Rep. 1989 6 591
9. Natural product isolation

Otto Sticher Nat. Prod. Rep. 2008 25 517
10. Coumarins as privileged scaffold for anti-inflammatory drug development

Jagdeep Grover,Sanjay M. Jachak RSC Adv. 2015 5 38892

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